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Compound of Interest

Compound Name: SEH inhibitor-19

Cat. No.: B15609498

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
Given the pharmacological activity of soluble epoxide hydrolase (sEH) inhibitors, it is imperative
to handle and dispose of sEH inhibitor-19 as a hazardous chemical waste. The following
guidelines provide a comprehensive, step-by-step procedure for its safe disposal.

Chemical and Physical Properties

While specific data for sEH inhibitor-19 is not readily available, the properties of a closely
related and potent sEH inhibitor, TPPU, are summarized below to provide a general
understanding of the characteristics of this class of compounds.
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Property Data (for TPPU)

) N-[1-(1-oxopropyl)-4-piperidinyl]-N'-[4-
Chemical Name
(trifluoromethoxy)phenyl)-urea

CAS Registry Number 1222780-33-7
Molecular Formula C16H20F3N30s3
Molecular Weight 359.3 g/mol
Appearance Crystalline solid

Soluble in ethanol, DMSO, and dimethyl
Solubility formamide (DMF). Sparingly soluble in agueous

buffers.

Presumed hazardous. GHS classifications for
o similar compounds include Acute toxicity, oral
Hazard Classification ]
(Danger) and Hazardous to the aquatic

environment.

Disposal Protocol

The disposal of sEH inhibitor-19 must comply with all local, state, and federal regulations for
hazardous waste. The following protocol outlines the necessary steps to ensure safe handling
and disposal.

Step 1: Personal Protective Equipment (PPE) Before handling sH inhibitor-19, ensure that
appropriate personal protective equipment is worn. This includes:

o Safety goggles or a face shield
o Chemical-resistant gloves (nitrile or neoprene)
e Alaboratory coat

Step 2: Waste Segregation Designate a specific, clearly labeled container for seH inhibitor-19
waste. This container should be made of a material compatible with the chemical and any
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solvents used. Do not mix sEH inhibitor-19 waste with other chemical waste streams unless
compatibility has been verified.

Step 3: Container Labeling The waste container must be labeled with the following information:
e The words "Hazardous Waste"

e The full chemical name: "sEH inhibitor-19"

e The concentration of the waste material

» The date the waste was first added to the container

e The specific hazards associated with the chemical (e.g., "Toxic if swallowed," "Harmful to
aquatic life")

Step 4: Waste Accumulation and Storage
o Store the waste container in a designated satellite accumulation area within the laboratory.
e The container must be kept securely closed at all times, except when adding waste.

e Ensure the storage area is well-ventilated and away from heat sources or incompatible
chemicals.

Step 5: Disposal Request Once the waste container is full or has reached the designated
accumulation time limit set by your institution, arrange for its disposal through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor. Do not attempt to dispose of sEH inhibitor-19 down the drain or in the regular
trash.

Step 6: Decontamination Thoroughly decontaminate any laboratory equipment that has come
into contact with sEH inhibitor-19. This includes glassware, spatulas, and work surfaces. The
cleaning residue should be collected as hazardous waste.

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of sEH inhibitor-19.

Start: sSEH inhibitor-19 Waste Generation

:

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a designated
waste container?

Prepare a new, properly
labeled hazardous waste container

Transfer waste to the
designated container

:

Securely close the container

l

Store in a designated Satellite
Accumulation Area

V'.

Is the container full or has the
accumulation time limit been reached?

Contact Environmental Health & Safety Continue to accumulate waste
(EHS) for pickup and disposal in the designated container

:

End: Waste has been
safely disposed of
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Click to download full resolution via product page
Caption: Workflow for the safe disposal of sEH inhibitor-19.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of sEH inhibitor-19, thereby protecting themselves, their colleagues, and the
environment. the environment.

» To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of sEH
inhibitor-19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609498#seh-inhibitor-19-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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